N-(cyanomethyl)-N-propyl-2,3-dihydro-1,4-benzoxathiine-2-carboxamide

• IUPAC Name: N-(cyanomethyl)-N-propyl-2,3-dihydro-1,4-benzoxathiine-2-carboxamide
• InChI: InChI=1S/C14H16N2O2S/c1-2-8-16(9-7-15)14(17)12-10-19-13-6-4-3-5-11(13)18-12/h3-6,12H,2,8-10H2,1H3
• InChI Key: QAZWDGLZNHAFFS-UHFFFAOYSA-N
• Canonical SMILES: CCCN(CC#N)C(=O)C1CSC2=CC=CC=C2O1
• Molecular Formula: C14H16N2O2S
• Molecular Weight: 276.36 g/mol

Description

The compound “N-(cyanomethyl)-N-propyl-2,3-dihydro-1,4-benzoxathiine-2-carboxamide” is a complex organic molecule. It contains a cyanomethyl group (N≡CCH2–), which is a type of nitrile group. It also includes a propyl group (a three-carbon chain), and a 2,3-dihydro-1,4-benzoxathiine-2-carboxamide moiety, which suggests the presence of a heterocyclic ring containing oxygen and sulfur atoms.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. Factors such as polarity, molecular weight, and functional groups all play a role. For example, the presence of a cyanomethyl group could influence the compound’s polarity and reactivity.

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, if it’s a drug, the mechanism of action would refer to how it interacts with biological systems to produce its effects. Without more information, it’s hard to speculate on the mechanism of action of this specific compound.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. For example, many nitrile compounds are toxic and can be harmful if inhaled, ingested, or if they come into contact with the skin.

Future Directions

The future directions for research on this compound would depend on its intended use and how well it performs in that role. If it’s a new compound, initial research might focus on fully characterizing its physical and chemical properties, studying its reactivity, and testing its potential uses.